Cas no 1506003-12-8 ((2-bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine)

• Product Name: (2-bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine
• CAS No: 1506003-12-8
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 5180611
• PubChem ID: 75355971
• Update Time: 2025-06-15

(2-bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-4-chloro-N-(2-ethoxyethyl)-
• (2-bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine

• Inchi： 1S/C11H15BrClNO/c1-2-15-6-5-14-8-9-3-4-10(13)7-11(9)12/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： CTPDXOOKTHQSOP-UHFFFAOYSA-N
• SMILES： C1(CNCCOCC)=CC=C(Cl)C=C1Br

Additional information on (2-bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine

Introduction to (2-bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine and Its Significance in Modern Chemical Research

CAS no.1506003-12-8 is a compound that has garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, formally known as (2-bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine, represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications.

The molecular structure of this compound features a phenyl ring substituted with bromine and chlorine atoms at the 2nd and 4th positions, respectively, which creates a highly reactive aromatic system. The presence of these halogen atoms not only enhances the electrophilicity of the ring but also allows for further functionalization through various chemical reactions. This makes (2-bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific biological pathways. The< strong>phenyl moiety in this compound is particularly noteworthy, as it is a common structural motif found in many bioactive molecules. Studies have shown that aromatic rings can interact with biological targets through π-stacking interactions, hydrogen bonding, and other non-covalent forces, making them ideal for drug design.

The< strong>amino group at the other end of the molecule provides a site for further derivatization, allowing chemists to explore a wide range of possible modifications. For instance, the introduction of different substituents into the< strong>amine group can alter the pharmacokinetic properties of the compound, such as its solubility, stability, and metabolic clearance. These modifications are crucial for optimizing drug candidates for clinical use.

One of the most exciting aspects of< strong>(2-bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine is its potential as a building block for more complex drug candidates. Researchers have utilized this compound in the synthesis of kinase inhibitors, which are known to play a significant role in cancer therapy. The< strong>bromo and< strong>chloro substituents on the phenyl ring allow for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many drugs.

The< strong>ethoxyethyl side chain attached to the< strong>methyl group introduces an additional layer of complexity to the molecule. This side chain can influence both the physical properties and biological activity of the compound. For example, it can affect how well the molecule permeates cell membranes or interacts with target proteins. By carefully tuning the length and composition of this side chain, researchers can fine-tune the pharmacological profile of their drug candidates.

In addition to its utility in drug discovery, this compound has also been explored in materials science and organic synthesis. The< strong>bromo- and< strong>chloro-substituted phenyl ring serves as an excellent platform for developing new catalysts and ligands. These catalysts can be used in various organic transformations, including polymerization reactions and carbon-carbon bond-forming reactions.

The versatility of< strong>(2-bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine extends to its application in medicinal chemistry. Researchers have leveraged its unique structure to develop novel scaffolds for antimicrobial agents. The combination of halogenated aromatic rings and< strong>methylene-linked amine groups creates a molecular framework that can interact with bacterial enzymes and disrupt essential metabolic pathways.

The growing body of research on this compound highlights its importance in modern chemical biology. By understanding its reactivity, selectivity, and biological activity, scientists can continue to develop innovative strategies for treating various diseases. The exploration of derivatives based on this structure promises to yield new insights into drug design principles and may lead to breakthroughs in therapeutic development.

In conclusion, (2-bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine, identified by its CAS number 1506003-12-8, is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an invaluable tool for synthetic chemists and medicinal biologists alike. As our understanding of its properties continues to grow, so too will its applications in advancing human health.